Cas no 5252-79-9 (Ethanethioic acid,2-[2-(aminocarbonyl)phenoxy]-, S-[2-(diethylamino)ethyl] ester)

Ethanethioic acid,2-[2-(aminocarbonyl)phenoxy]-, S-[2-(diethylamino)ethyl] ester structure
5252-79-9 structure
Product Name:Ethanethioic acid,2-[2-(aminocarbonyl)phenoxy]-, S-[2-(diethylamino)ethyl] ester
CAS No:5252-79-9
MF:C16H10F6N2O3
MW:392.252624988556
CID:385190
PubChem ID:1070628
Update Time:2025-04-19

Ethanethioic acid,2-[2-(aminocarbonyl)phenoxy]-, S-[2-(diethylamino)ethyl] ester Chemical and Physical Properties

Names and Identifiers

    • Ethanethioic acid,2-[2-(aminocarbonyl)phenoxy]-, S-[2-(diethylamino)ethyl] ester
    • 2,2,2-trifluoro-N-[4-[4-[(2,2,2-trifluoroacetyl)amino]phenoxy]phenyl]acetamide
    • N,N'-(Oxydi-4,1-phenylene)bis(2,2,2-trifluoroacetamide)
    • N,N'-(Oxydibenzene-4,1-diyl)bis(2,2,2-trifluoroacetamide)
    • 5252-79-9
    • CBMicro_015120
    • SR-01000512458-1
    • AKOS000485649
    • SR-01000512458
    • DTXSID20360057
    • BIM-0015351.P001
    • 2,2,2-TRIFLUORO-N-{4-[4-(2,2,2-TRIFLUOROACETAMIDO)PHENOXY]PHENYL}ACETAMIDE
    • ICELGZHOASOPJY-UHFFFAOYSA-N
    • 2,2,2-Trifluoro-N-(4-(4-[(2,2,2-trifluoroacetyl)amino]phenoxy)phenyl)acetamide
    • Inchi: 1S/C16H10F6N2O3/c17-15(18,19)13(25)23-9-1-5-11(6-2-9)27-12-7-3-10(4-8-12)24-14(26)16(20,21)22/h1-8H,(H,23,25)(H,24,26)
    • InChI Key: ICELGZHOASOPJY-UHFFFAOYSA-N
    • SMILES: FC(C(NC1C=CC(=CC=1)OC1C=CC(=CC=1)NC(C(F)(F)F)=O)=O)(F)F

Computed Properties

  • Exact Mass: 392.0596
  • Monoisotopic Mass: 392.06
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 475
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 67.4Ų

Experimental Properties

  • Density: 1.514
  • Boiling Point: 462.9°Cat760mmHg
  • Flash Point: 233.8°C
  • Refractive Index: 1.547
  • PSA: 67.43
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